Cas no 175201-91-9 (3-Amino-4-(propylsulfonyl)thiophene-2-carboxylic acid)

3-Amino-4-(propylsulfonyl)thiophene-2-carboxylic acid structure
175201-91-9 structure
Product Name:3-Amino-4-(propylsulfonyl)thiophene-2-carboxylic acid
CAS No:175201-91-9
MF:C8H11NO4S2
MW:249.307239770889
CID:906283
PubChem ID:4350089
Update Time:2025-04-19

3-Amino-4-(propylsulfonyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-4-(propylsulfonyl)thiophene-2-carboxylic acid
    • 3-Amino-4-(n-propylsulphonyl)thiophene-2-carboxylic acid
    • 3-AMINO-4-(N-PROPYLSULFONYL)THIOPHENE-2-CARBOXYLIC ACID
    • 3-amino-4-(propylsulfonyl)-2-Thiophenecarboxylic acid
    • 3-amino-4-propylsulfonylthiophene-2-carboxylic acid
    • 3-amino-4(propylsulfonyl)thiophene-2-carboxylic acid
    • GLGDZBUCEUWQMJ-UHFFFAOYSA-N
    • DTXSID70402239
    • SCHEMBL3463309
    • 3-Amino-4-(propane-1-sulfonyl)thiophene-2-carboxylic acid
    • 175201-91-9
    • Oprea1_648061
    • DA-24300
    • Inchi: 1S/C8H11NO4S2/c1-2-3-15(12,13)5-4-14-7(6(5)9)8(10)11/h4H,2-3,9H2,1H3,(H,10,11)
    • InChI Key: GLGDZBUCEUWQMJ-UHFFFAOYSA-N
    • SMILES: S(C1=CSC(C(=O)O)=C1N)(CCC)(=O)=O

Computed Properties

  • Exact Mass: 249.01303
  • Monoisotopic Mass: 249.01295018g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 134Ų

Experimental Properties

  • PSA: 97.46
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